2-(Naphthalen-1-yloxy)benzoic acid
Overview
Description
2-(Naphthalen-1-yloxy)benzoic acid is an organic compound that belongs to the class of acylaminobenzoic acid and derivatives . These are derivatives of amino benzoic acid derivatives where the amine group is N-acylated .
Synthesis Analysis
The synthesis of 2-(Naphthalen-1-yloxy)benzoic acid involves several steps. One method involves the reaction of 1-naphthol and 4-fluoro benzonitrile in the presence of anhydrous potassium carbonate . Another method involves the synthesis of aromatic polyamides containing pendant naphthalene-8-oxybenzamide units .Molecular Structure Analysis
The molecular structure of 2-(Naphthalen-1-yloxy)benzoic acid can be analyzed using various techniques such as 1H NMR and IR spectroscopy . For example, the IR spectrum can provide information about the presence of functional groups in the molecule .Chemical Reactions Analysis
The chemical reactions involving 2-(Naphthalen-1-yloxy)benzoic acid can be complex. For example, it can undergo acid-base reactions to change its polarity and partitioning in a separatory funnel . This can convert the compound from its neutral form to its ionic carboxylate form, which is more soluble in the aqueous layer .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-(Naphthalen-1-yloxy)benzoic acid can be determined using various techniques. For example, the melting point can be determined using a melting point apparatus . The compound’s solubility in various solvents can also be determined .Scientific Research Applications
- Findings : In vitro screening revealed that some derivatives of (naphthalen-1-yloxy)-acetic acid hydrazides exhibited significant antimicrobial activity. Notably, compounds with specific substituents, such as 3,4,5-trimethoxy benzaldehyde and o-Br, p-CN, or m-NO2 acetophenone, demonstrated the highest efficacy against tested strains .
- Design : Researchers have designed and synthesized 2-(naphthalen-1-yloxy)-N-phenylacetamide derivatives as new TRPM4 inhibitors. These compounds aim to improve cellular potency .
Antimicrobial Activity
TRPM4 Inhibition
Future Directions
properties
IUPAC Name |
2-naphthalen-1-yloxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12O3/c18-17(19)14-9-3-4-10-16(14)20-15-11-5-7-12-6-1-2-8-13(12)15/h1-11H,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHYMCGZSUOMOPR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2OC3=CC=CC=C3C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Naphthalen-1-yloxy)benzoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N,N-Dimethyl-4-[3-[(3-methyl-6-oxopyridazin-1-yl)methyl]azetidine-1-carbonyl]benzenesulfonamide](/img/structure/B2569536.png)
![2-(Chloromethyl)-6,7-dihydro-4H-pyrano[3,4-D][1,3]oxazole](/img/structure/B2569538.png)
![(E)-N-[2-(5-Chloro-1-benzothiophen-3-yl)ethyl]-4-(dimethylamino)but-2-enamide](/img/structure/B2569543.png)
![3-[(2-Chlorophenoxy)methyl]-4-methoxybenzohydrazide](/img/structure/B2569546.png)
![8-((2,4-Dimethylphenyl)sulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one](/img/structure/B2569553.png)
